N-allyl-N'-benzyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine

• IUPAC Name: 5-N-benzyl-6-N-prop-2-enyl-[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine
• InChI: InChI=1S/C14H14N6O/c1-2-8-15-11-12(16-9-10-6-4-3-5-7-10)18-14-13(17-11)19-21-20-14/h2-7H,1,8-9H2,(H,15,17,19)(H,16,18,20)
• InChI Key: UEGWNORLZIUWBM-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC1=NC2=NON=C2N=C1NCC3=CC=CC=C3
• Molecular Formula: C14H14N6O
• Molecular Weight: 282.30 g/mol

Description

N-allyl-N'-benzyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine (ABOPD) is a chemical compound that has gained attention in the scientific community for its potential applications in various fields. ABOPD is a heterocyclic compound that contains nitrogen and oxygen atoms in its structure, making it useful in medicinal chemistry, materials science, and other areas of research.

Mechanism of Action

The mechanism of action of N-allyl-N'-benzyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine is not fully understood, but it is believed to involve the inhibition of enzymes and other cellular processes. N-allyl-N'-benzyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine has been shown to inhibit the activity of DNA topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and cell death. N-allyl-N'-benzyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine has also been shown to inhibit the activity of HIV-1 integrase, an enzyme that is essential for the replication of the HIV virus.
Biochemical and Physiological Effects
N-allyl-N'-benzyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine has been shown to have various biochemical and physiological effects, depending on the application. In medicinal chemistry, N-allyl-N'-benzyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine has been shown to induce cell death in cancer cells and inhibit the growth of bacteria and viruses. In materials science, N-allyl-N'-benzyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine has been used to synthesize materials with unique optical and electronic properties. In analytical chemistry, N-allyl-N'-benzyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine has been used as a fluorescent probe for the detection of metal ions and other analytes.

Advantages and Limitations for Lab Experiments

N-allyl-N'-benzyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine has several advantages for lab experiments, including its high purity, stability, and solubility in common organic solvents. However, N-allyl-N'-benzyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine also has some limitations, including its toxicity and potential side effects. Researchers must take appropriate safety precautions when handling N-allyl-N'-benzyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine and must carefully consider its potential side effects when designing experiments.

Future Directions

There are several future directions for research on N-allyl-N'-benzyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine. In medicinal chemistry, researchers could explore the potential of N-allyl-N'-benzyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine as a treatment for other diseases, such as viral infections and bacterial infections. In materials science, researchers could investigate the use of N-allyl-N'-benzyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine as a building block for the synthesis of new materials with unique properties. In analytical chemistry, researchers could develop new methods for the detection of metal ions and other analytes using N-allyl-N'-benzyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine as a fluorescent probe. Overall, N-allyl-N'-benzyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine is a promising compound with potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of N-allyl-N'-benzyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine involves the reaction of 2,3-dichloro-5,6-dicyano-1,4-benzoquinone with N-allyl-N'-benzylhydrazine in the presence of a base. The resulting product is then reduced with sodium dithionite to yield N-allyl-N'-benzyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine. This method has been optimized to produce high yields of N-allyl-N'-benzyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine with good purity.

Scientific Research Applications

N-allyl-N'-benzyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine has shown potential in various scientific research areas, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, N-allyl-N'-benzyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine has been studied for its anticancer, antiviral, and antimicrobial properties. In materials science, N-allyl-N'-benzyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine has been used as a building block for the synthesis of novel materials with unique properties. In analytical chemistry, N-allyl-N'-benzyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine has been used as a fluorescent probe for the detection of metal ions and other analytes.